N-(3-chlorophenyl)-N'-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H17ClN4O3S/c1-25-14-7-6-11(8-15(14)26-2)9-16-22-23-18(27-16)21-17(24)20-13-5-3-4-12(19)10-13/h3-8,10H,9H2,1-2H3,(H2,20,21,23,24)
• InChI Key: HFERZRYQFIDFFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)NC3=CC(=CC=C3)Cl)OC
• Molecular Formula: C18H17ClN4O3S
• Molecular Weight: 404.9 g/mol

Description

N-(3-chlorophenyl)-N'-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]urea is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the thiadiazole family, which is known for its diverse biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N'-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]urea is not fully understood. However, it is believed to exert its antimicrobial and antifungal activity by inhibiting the biosynthesis of bacterial and fungal cell walls. This compound has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. Furthermore, it has been suggested that the anti-inflammatory activity of this compound is due to its ability to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-N'-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]urea has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the growth of microorganisms by disrupting the biosynthesis of their cell walls. This compound has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. Furthermore, it has been shown to inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-chlorophenyl)-N'-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]urea is its broad-spectrum antimicrobial and antifungal activity. This makes it a potentially valuable therapeutic agent for the treatment of a wide range of infections. Furthermore, its antitumor and anti-inflammatory activities make it a promising candidate for the development of new cancer therapies and anti-inflammatory drugs. However, one of the limitations of this compound is its relatively low solubility in water, which may affect its bioavailability and limit its therapeutic efficacy.

Future Directions

There are several future directions for the research and development of N-(3-chlorophenyl)-N'-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]urea. One direction is the exploration of its potential as a therapeutic agent for the treatment of various infections, including bacterial and fungal infections. Another direction is the investigation of its antitumor activity and its potential as a cancer therapy. Furthermore, the anti-inflammatory activity of this compound warrants further investigation, and it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Finally, the development of more efficient synthesis methods and the optimization of its physicochemical properties may enhance its therapeutic potential.

Scientific Research Applications

N-(3-chlorophenyl)-N'-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]urea has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant antimicrobial and antifungal activity against a wide range of microorganisms, including gram-positive and gram-negative bacteria, as well as fungi such as Candida albicans. Furthermore, this compound has been found to possess antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.